Cas no 1904338-15-3 (methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate)

• Product Name: methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate
• CAS No: 1904338-15-3
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5211528
• PubChem ID: 117564823
• Update Time: 2026-03-06

methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate
• PB48346
• PS-16114
• 1904338-15-3
• DB-416717
• E88238
• Methyl 1-(morpholine-4-carbonyl)cyclopropane-1-carboxylate
• Methyl 1-(4-morpholinylcarbonyl)cyclopropanecarboxylate
• SCHEMBL22720076

• Inchi： 1S/C10H15NO4/c1-14-9(13)10(2-3-10)8(12)11-4-6-15-7-5-11/h2-7H2,1H3
• InChI Key： ARUJNACACVIFOK-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1(CC1)C(=O)OC)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate

Recent Advances in the Application of Methyl 1-(Morpholine-4-carbonyl)cyclopropanecarboxylate (CAS: 1904338-15-3) in Chemical Biology and Pharmaceutical Research

Methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate (CAS: 1904338-15-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a cyclopropane ring and a morpholine moiety, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents, making it a valuable tool in drug discovery and development.

One of the key areas of research involving methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate is its application in the design of protease inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions and mechanism of inhibition, providing valuable insights for further optimization of these inhibitors.

In addition to its role in protease inhibition, methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate has been explored as a building block for the synthesis of novel G protein-coupled receptor (GPCR) ligands. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of this compound into a series of GPCR-targeting molecules, resulting in enhanced binding affinity and selectivity. The study emphasized the importance of the cyclopropane ring in conferring conformational rigidity, which is critical for achieving high receptor specificity.

Another notable application of this compound is in the field of antibiotic development. Researchers have leveraged its structural features to create analogs with improved pharmacokinetic properties. A 2023 study in Antimicrobial Agents and Chemotherapy highlighted the efficacy of these analogs against multidrug-resistant bacterial strains, underscoring their potential as next-generation antibiotics. The study also noted the compound's favorable safety profile in preliminary toxicity assays, suggesting its suitability for further preclinical development.

Beyond its therapeutic potential, methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate has also been employed in chemical biology as a probe for studying enzyme mechanisms. Its ability to act as a substrate mimic has enabled researchers to investigate the catalytic mechanisms of various enzymes, providing a deeper understanding of their biological functions. This application was recently showcased in a Nature Chemical Biology publication (2024), where the compound was used to elucidate the mechanism of a previously uncharacterized hydrolase.

In conclusion, methyl 1-(morpholine-4-carbonyl)cyclopropanecarboxylate (CAS: 1904338-15-3) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to mechanistic studies, highlight its significance as a tool for advancing scientific knowledge and therapeutic innovation. Future research is expected to further explore its potential, particularly in the context of targeted therapies and personalized medicine.